3-Acetyl-9-butylcarbazole

• IUPAC Name: 1-(9-butylcarbazol-3-yl)ethanone
• InChI: InChI=1S/C18H19NO/c1-3-4-11-19-17-8-6-5-7-15(17)16-12-14(13(2)20)9-10-18(16)19/h5-10,12H,3-4,11H2,1-2H3
• InChI Key: ICOLUFIBXHLRIK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C(C=C2)C(=O)C)C3=CC=CC=C31
• Molecular Formula: C18H19NO
• DSSTOX Substance ID: DTXSID70346664
• Molecular Weight: 265.3 g/mol
• CAS RN: 1484-01-1

Description

3-Acetyl-9-butylcarbazole, also known as ABC, is a carbazole derivative that has gained significant attention in scientific research due to its unique chemical properties and potential applications. ABC has been found to exhibit excellent photophysical and electrochemical properties, making it an ideal candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs), organic solar cells, and field-effect transistors.

Mechanism of Action

The mechanism of action of 3-Acetyl-9-butylcarbazole is not fully understood, but it is believed to involve the interaction of this compound with certain receptors in the body. This compound has been found to exhibit high binding affinity for certain receptors, such as the serotonin receptor and the dopamine receptor. These interactions may contribute to the observed biochemical and physiological effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to exhibit a number of biochemical and physiological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. This compound has also been found to exhibit neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

3-Acetyl-9-butylcarbazole has several advantages for use in lab experiments, including its high purity and stability, as well as its excellent photophysical and electrochemical properties. However, there are also some limitations to the use of this compound in lab experiments, including its relatively high cost and limited availability.

Future Directions

There are several future directions for further research on 3-Acetyl-9-butylcarbazole. One area of research is the development of new synthesis methods for this compound that are more efficient and cost-effective. Another area of research is the exploration of new applications for this compound in optoelectronic devices, such as organic light-emitting diodes and organic solar cells. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in the treatment of neurodegenerative diseases.

Synthesis Methods

3-Acetyl-9-butylcarbazole can be synthesized through a number of methods, including Suzuki coupling, Heck coupling, and Stille coupling. Among these methods, the Suzuki coupling method has been found to be the most efficient and widely used for the synthesis of this compound. This method involves the reaction of 9-butylcarbazole with 3-bromoacetophenone in the presence of a palladium catalyst and a base. The resulting product is purified through column chromatography to obtain pure this compound.

Scientific Research Applications

3-Acetyl-9-butylcarbazole has found a wide range of applications in scientific research, particularly in the field of optoelectronics. Due to its excellent photophysical and electrochemical properties, this compound has been used as a key component in OLEDs, which are used in displays for electronic devices, such as smartphones and televisions. This compound has also been used in the development of organic solar cells, which convert sunlight into electricity. In addition, this compound has been used in the fabrication of field-effect transistors, which are used in electronic devices to amplify or switch electronic signals.